The Dimroth rearrangement. Part VI. The abnormal behaviour of 5-cyano-1,2-dihydro-2-imino-1-methylpyrimidine
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000164
Abstract
5-Cyano-1,2-dihydro-2-imino-1-methylpyrimidine rapidly undergoes normal or abnormal Dimroth rearrangements according to the conditions. At room temperature, a mildly alkaline solution yields the acyclic intermediate, N-(2-cyano-2-formylvinyl)-N′-methylguanidine, which can be variously cyclised. By warming the intermediate or the original pyrimidine in dilute aqueous ammonia, the normal product, 5-cyano-2-methylaminopyrimidine, is formed; in aqueous sodium hydroxide, an abnormal product, 4-amino-5-formyl-1,2-dihydro-2-imino-1-methyl-pyrimidine, results from the addition of the methylamino-group to the cyano-group at the intermediate stage. This iminopyrimidine slowly undergoes a second abnormal Dimroth rearrangement to 5-carbamoyl-2-methyl-aminopyrimidine.
Recommended Literature
- [1] Convergent approach to complex spirocyclic pyrans: practical synthesis of the oxa-pinnaic acid core†
- [2] Simple and rapid preparation of orange-yellow fluorescent gold nanoclusters using dl-homocysteine as a reducing/stabilizing reagent and their application in cancer cell imaging†
- [3] Hexanuclear Cu3O–3Cu triazole-based units as novel core motifs for high nuclearity copper(ii) frameworks†
- [4] Click chemistry-assisted synthesis of triazolo linked podophyllotoxin conjugates as tubulin polymerization inhibitors†
- [5] Dielectric properties of some polycrystalline stannates and cerates
- [6] Primitive chain network simulations for the interrupted shear response of entangled polymeric liquids
- [7] Benzothiadiazole- and pyrrole-based polymers bearing thermally cleavable solubilizing groups as precursors for low bandgap polymers†
- [8] Antioxidant activity of yeast mannans and their growth-promoting effect on Lactobacillus strains†
- [9] Simultaneous determinations in flow injection analysis. A review
- [10] Unrolling the hydrogen bond properties of C–H···O interactions
Journal Name：Journal of the Chemical Society C: Organic
Research Products
-
CAS no.: 102110-73-6
